Cas no 2171764-77-3 (1-(3-aminothian-3-yl)cyclobutan-1-ol)

• Product Name: 1-(3-aminothian-3-yl)cyclobutan-1-ol
• CAS No: 2171764-77-3
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5897714
• PubChem ID: 165602358
• Update Time: 2025-08-05

1-(3-aminothian-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminothian-3-yl)cyclobutan-1-ol
• EN300-1646568
• 2171764-77-3

• Inchi： 1S/C9H17NOS/c10-8(3-2-6-12-7-8)9(11)4-1-5-9/h11H,1-7,10H2
• InChI Key： ZCXVMWOQEDNTTA-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CCC1)O)N

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(3-aminothian-3-yl)cyclobutan-1-ol

Introduction to 1-(3-aminothian-3-yl)cyclobutan-1-ol (CAS No. 2171764-77-3)

1-(3-Aminothian-3-yl)cyclobutan-1-ol (CAS No. 2171764-77-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutanol and aminothian moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3-aminothian-3-yl)cyclobutan-1-ol is defined by a cyclobutanol ring substituted with an aminothian group. The cyclobutanol ring, a four-membered cyclic alcohol, is known for its strained nature and unique reactivity. The aminothian group, on the other hand, introduces additional complexity and functionality to the molecule, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the potential of 1-(3-aminothian-3-yl)cyclobutan-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(3-aminothian-3-yl)cyclobutan-1-ol has shown promise in neuroprotective applications. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic properties of 1-(3-aminothian-3-yl)cyclobutan-1-ol have also been extensively studied. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In terms of safety, preclinical studies have shown that 1-(3-aminothian-3-yl)cyclobutan-1-ol has a favorable safety profile with no significant toxic effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-(3-aminothian-3-yl)cyclobutan-1-ol involves several steps, including the formation of the cyclobutanol ring and the introduction of the aminothian group. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the reaction of a cyclobutanone derivative with an appropriate amine followed by reduction to form the final product.

The potential applications of 1-(3-aminothian-3-yl)cyclobutan-1-ol extend beyond traditional pharmaceuticals. This compound has also been investigated for its use in drug delivery systems due to its ability to enhance the solubility and stability of other active pharmaceutical ingredients (APIs). Additionally, its unique chemical structure makes it an attractive candidate for the development of prodrugs that can be activated under specific physiological conditions.

In conclusion, 1-(3-aminothian-3-yl)cyclobutan-1-ol (CAS No. 2171764-77-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.